Cas no 94724-12-6 (Benzeneethanamine,4-methoxy-3,5-bis[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-N-methyl-)

• Product Name: Benzeneethanamine,4-methoxy-3,5-bis[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-N-methyl-
• CAS No: 94724-12-6
• MF: C₃₂H₄₅N₃O₃
• MW: 519.718008756638
• CID: 798726
• PubChem ID: 2855
• Update Time: 2025-04-19

Benzeneethanamine,4-methoxy-3,5-bis[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-methoxy-3,5-bis[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-N-methyl-
• COMPOUND 4880
• 80 trihydrochloride
• Compound 48
• AKOS040758486
• HY-115768
• compound 48/80
• 6IB
• 94724-12-6
• 2-[4-methoxy-3,5-bis[[2-methoxy-5-(2-methylaminoethyl)phenyl]methyl]phenyl]-N-methylethanamine
• GTPL5531
• CS-0255613
• 2-[4-methoxy-3-[[2-methoxy-3-[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-5-[2-(methylamino)ethyl]phenyl]methyl]phenyl]-~{N}-methyl-ethanamine
• DTXSID60915348
• SCHEMBL14270291
• 4-Methoxy-3,5-bis[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-N-methylbenzeneethanamine
• Q27076663
• Compound 48/80 trihydrochloride
• HY-115768A
• CS-1049097
• Compound 48/80 (trimer)
• DA-62450

• Inchi： 1S/C32H45N3O3/c1-33-14-11-23-7-9-30(36-4)26(17-23)21-28-19-25(13-16-35-3)20-29(32(28)38-6)22-27-18-24(12-15-34-2)8-10-31(27)37-5/h7-10,17-20,33-35H,11-16,21-22H2,1-6H3
• InChI Key： DXEVTBAWIGXNAW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(CCNC)=CC=1CC1C(=CC=C(CCNC)C=1)OC)CC1C(=CC=C(CCNC)C=1)OC

Computed Properties

• Exact Mass: 519.346
• Monoisotopic Mass: 519.346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 41
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.8A^2

Experimental Properties

• Color/Form: White or off white powder
• Solubility: H2O: 50 mg/mL
• Solubility: dissolve in water

Benzeneethanamine,4-methoxy-3,5-bis[[2-methoxy-5-[2-(methylamino)ethyl]phenyl]methyl]-N-methyl- Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： 22-24/25-45-36/37
• FLUKA BRAND F CODES：3-8-10
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids